![molecular formula C7H5ClN2 B1347797 2-Chloro-5-pyridineacetonitrile CAS No. 39891-09-3](/img/structure/B1347797.png)
2-Chloro-5-pyridineacetonitrile
Overview
Description
2-Chloro-5-pyridineacetonitrile, also known as 2-chloro-5-cyano-pyridine, is an organic compound belonging to the class of pyridine derivatives. It is a colorless, flammable liquid with an unpleasant smell. It is a versatile chemical that has many applications in organic synthesis and scientific research.
Scientific Research Applications
Synthetic Pathways and Chemical Analysis
2-Chloro-5-pyridineacetonitrile serves as a versatile building block in the synthesis of complex heterocyclic compounds. For instance, it has been utilized in a novel synthetic approach to create pyrrolo[3,4-a]indolizines, indicating its value in developing compounds with potential biological activities (Tereshchenko et al., 2006). Additionally, it is involved in the synthesis of 2-hydrazino-6-methyl-4-(methoxymethyl)-5-nitropyridine-3-carbonitrile, showcasing its role in creating structurally diverse molecules (Marina Tranfić et al., 2011).
Quantitative analysis methods for derivatives of this compound, such as 2-Chloro-5-Aminomethyl Pyridine, have been developed using High-Performance Liquid Chromatography (HPLC), demonstrating the compound's relevance in chemical analysis and quality control (Wang Yue-feng, 2007).
Materials Science and Photophysics
In materials science, derivatives of this compound have been synthesized and characterized for their optical and structural properties. Studies on pyridine derivatives show their potential applications in creating materials with specific optical characteristics and diode functions, which could be pivotal in electronic and photonic devices (I. Zedan et al., 2020).
Coordination Chemistry
In coordination chemistry, this compound acts as a ligand precursor for the synthesis of platinum complexes. These complexes, featuring pyridine bis-N-heterocyclic-imidazol-2-ylidene/-mesoionic-triazol-5-ylidene donors, exhibit significant photophysical properties, including emission responses under different conditions. Such materials are of interest for developing new organometallic phosphors with potential applications in sensing and lighting technologies (Abbas Raja Naziruddin et al., 2016).
properties
IUPAC Name |
2-(6-chloropyridin-3-yl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2/c8-7-2-1-6(3-4-9)5-10-7/h1-2,5H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLGUCBUETMYJTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CC#N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80363064 | |
Record name | 2-Chloro-5-pyridineacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80363064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39891-09-3 | |
Record name | 6-Chloro-3-pyridineacetonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39891-09-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-5-pyridineacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80363064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(6-chloropyridin-3-yl)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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